Cas no 62541-66-6 (Benzoic acid, 2-(2-aminoethyl)-5-nitro-)

• Product Name: Benzoic acid, 2-(2-aminoethyl)-5-nitro-
• CAS No: 62541-66-6
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 440999
• PubChem ID: 13152845
• Update Time: 2025-04-19

Benzoic acid, 2-(2-aminoethyl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2-aminoethyl)-5-nitro-
• 2-(2-aminoethyl)-5-nitrobenzoic acid
• SCHEMBL11622455
• DTXSID30522442
• 62541-66-6

• Inchi： 1S/C9H10N2O4/c10-4-3-6-1-2-7(11(14)15)5-8(6)9(12)13/h1-2,5H,3-4,10H2,(H,12,13)
• InChI Key： BPRPVCFPJDQZCG-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CC=1CCN)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 210.0641
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 106.46